CP466722

• CAS No.: 1080622-86-1
• Product Name: CP466722
• Molecular Formula: C17H15N7O2
• Molecular Weight: 349.354
• IUPAC Name: 2-(6,7-dimethoxyquinazolin-4-yl)-5-pyridin-2-yl-1,2,4-triazol-3-amine
• Standard InChI: InChI=1S/C17H15N7O2/c1-25-13-7-10-12(8-14(13)26-2)20-9-21-16(10)24-17(18)22-15(23-24)11-5-3-4-6-19-11/h3-9H,1-2H3,(H2,18,22,23)
• Standard InChIKey: ILBRKJBKDGCSCB-UHFFFAOYSA-N
• SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)N3C(=NC(=N3)C4=CC=CC=N4)N)OC
• Appearance: Solid powder
• Description: CP-466722 is an ATM inhibitor. CP466722 inhibited cellular ATM-dependent phosphorylation events and disruption of ATM function resulted in characteristic cell cycle checkpoint defects. Inhibition of cellular ATM kinase activity was rapidly and completely reversed by removing CP466722. Interestingly, clonogenic survival assays showed that transient inhibition of ATM is sufficient to sensitize cells to IR and suggests that therapeutic radiosensitization may only require ATM inhibition for short periods of time.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CP-466722; CP 466722; CP466722.
• Reference: 1: Węsierska-Gądek J, Heinzl S. Interactions Between Ataxia Telangiectasia; 2: Guo K, Shelat AA, Guy RK, Kastan MB. Development of a cell-based,; 3: Kuroda S, Urata Y, Fujiwara T. Ataxia-telangiectasia mutated and the; 4: Rainey MD, Charlton ME, Stanton RV, Kastan MB. Transient inhibition of ATM
• PubChem Compound: 44551660
• Last Modified: Nov 11 2021